Cas no 493-05-0 (Isochroman)

Isochroman is a heterocyclic organic compound characterized by a benzene ring fused to a tetrahydropyran ring, with the chemical formula C9H10O. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and agrochemicals. Its stable bicyclic structure and functionalizability make it valuable for constructing complex molecular frameworks. Key advantages include its compatibility with various reaction conditions, such as hydrogenation and electrophilic substitution, enabling precise modifications. Additionally, its rigid scaffold contributes to enhanced stereochemical control in synthetic applications. Isochroman derivatives are also explored for their potential biological activities, further underscoring their utility in medicinal chemistry research.
Isochroman structure
Isochroman structure
Product Name:Isochroman
CAS No:493-05-0
MF:C9H10O
MW:134.175102710724
MDL:MFCD00006913
CID:37760
PubChem ID:24895935
Update Time:2025-05-28

Isochroman Chemical and Physical Properties

Names and Identifiers

    • Isochroman
    • 3,4-Dihydro-1H-2-benzopyran
    • isochromane
    • 3,4-dihydro-1H-isochromene
    • 1H-2-Benzopyran,3,4-dihydro
    • 3,4-dihydro-1H-benzo[c]pyran
    • NSC-63362
    • DTXSID50197757
    • EN300-52549
    • I0514
    • NSC 63362
    • Z756090080
    • CHEBI:33225
    • AKOS009157107
    • NSC63362
    • AM85788
    • 493-05-0
    • Q27115605
    • 3,4-Dihydro-1H-2-benzopyran; isochromane
    • UNII-2CA7RAZ2PM
    • 3,4-Dihydro-1H-2-benzopyrane
    • SCHEMBL8262
    • CS-W002017
    • MFCD00006913
    • 2CA7RAZ2PM
    • 3,4-Dihydro-1H-isochromene #
    • SY018228
    • PS-4588
    • AC-5320
    • Isochroman, 99%
    • 1H-2-Benzopyran, 3,4-dihydro-
    • NS00031888
    • A871817
    • FT-0614301
    • InChI=1/C9H10O/c1-2-4-9-7-10-6-5-8(9)3-1/h1-4H,5-7H
    • 1H-2-Benzopyran,4-dihydro-
    • 1,2,3,4-TETRAHYDROBENZO(C)PYRAN
    • EINECS 207-774-0
    • DB-013321
    • DTXCID10120248
    • 207-774-0
    • MDL： MFCD00006913
    • Inchi： 1S/C9H10O/c1-2-4-9-7-10-6-5-8(9)3-1/h1-4H,5-7H2
    • InChI Key： HEBMCVBCEDMUOF-UHFFFAOYSA-N
    • SMILES： O1CC2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 134.07300
  • Monoisotopic Mass: 134.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 1.067 g/mL at 25 °C(lit.)
  • Melting Point: 4.35°C
  • Boiling Point: 110°C/25mmHg(lit.)
  • Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
  • Refractive Index: n20/D 1.545(lit.)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 9.23000
  • LogP: 1.75930
  • Solubility: Slightly soluble in water

Isochroman Security Information

  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H227
  • Warning Statement： P210-P280-P370+P378-P403+P235-P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • Storage Condition：Inert atmosphere,Room Temperature
  • Safety Term：S24/25

Isochroman Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Isochroman Pricemore >>

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YAN FENG KE JI （ BEI JING ） Co., Ltd.
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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Isochroman Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:493-05-0)Isochroman
Order Number:sfd11306
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:493-05-0)Isochroman
Order Number:A871817
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:30
Price ($):165.0/287.0
Email:sales@amadischem.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:493-05-0)Isochroman
sfd11306
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:493-05-0)Isochroman
A871817
Purity:99%/99%
Quantity:500g/1kg
Price ($):165.0/287.0
Email